molecular formula C12H16ClNO2S B2611127 2-chloro-N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)acetamide CAS No. 1179607-44-3

2-chloro-N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)acetamide

Cat. No.: B2611127
CAS No.: 1179607-44-3
M. Wt: 273.78
InChI Key: SCYFJRORPHZXBT-UHFFFAOYSA-N
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Description

2-chloro-N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as COT, and it is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

Metabolic Pathways and Toxicology

Research on chloroacetamide herbicides like acetochlor, alachlor, butachlor, and metolachlor reveals complex metabolic activation pathways leading to carcinogenic outcomes in animal models. These pathways involve conversion to specific metabolites (e.g., CMEPA and CDEPA) and subsequent bioactivation to carcinogenic products (Coleman, Linderman, Hodgson, & Rose, 2000). Such studies highlight the importance of understanding the metabolic fate and toxicological impacts of chloroacetamide derivatives, which can be relevant for new compounds with similar structures.

Environmental Behavior and Degradation

Research on the environmental fate of chloroacetamide herbicides, including their adsorption, mobility, and degradation in soil and water, provides insights into the persistence and potential ecological impacts of these chemicals. For instance, the study on acetochlor, alachlor, and metolachlor explores their reception by soil in the presence of wheat straw and the effect of irrigation on their mobility and herbicidal activity (Banks & Robinson, 1986). Understanding the environmental behavior of chloroacetamide compounds is crucial for assessing the risks and benefits of their application in agriculture and other sectors.

Biodegradation and Photodegradation

The metabolism of metolachlor by the fungus Cunninghamella elegans demonstrates the capacity of microorganisms to biotransform chloroacetamide herbicides, resulting in multiple site oxidation and the production of various metabolites. This study highlights the potential for bioremediation strategies to mitigate the environmental impact of such compounds (Pothuluri et al., 1997).

Properties

IUPAC Name

2-chloro-N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16ClNO2S/c13-7-12(15)14(8-10-3-1-5-16-10)9-11-4-2-6-17-11/h2,4,6,10H,1,3,5,7-9H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCYFJRORPHZXBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CN(CC2=CC=CS2)C(=O)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16ClNO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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